3,5-dimethyl-N-[4-(4-morpholinyl)benzyl]-1-benzofuran-2-carboxamide

• IUPAC Name: 3,5-dimethyl-N-[(4-morpholin-4-ylphenyl)methyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C22H24N2O3/c1-15-3-8-20-19(13-15)16(2)21(27-20)22(25)23-14-17-4-6-18(7-5-17)24-9-11-26-12-10-24/h3-8,13H,9-12,14H2,1-2H3,(H,23,25)
• InChI Key: IPKMGEAPWRPEGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=C2C)C(=O)NCC3=CC=C(C=C3)N4CCOCC4
• Molecular Formula: C22H24N2O3
• Molecular Weight: 364.4 g/mol

Description

3,5-dimethyl-N-[4-(4-morpholinyl)benzyl]-1-benzofuran-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as DMBCO and is known for its unique structure and properties.

Mechanism of Action

DMBCO acts as a selective agonist for the CB2 receptor, which is primarily expressed in immune cells and plays an important role in the regulation of immune function. Upon binding to CB2, DMBCO activates various signaling pathways that lead to the inhibition of pro-inflammatory cytokines and the promotion of anti-inflammatory cytokines. This mechanism of action makes DMBCO a potential therapeutic agent for various inflammatory and autoimmune diseases.
Biochemical and Physiological Effects:
DMBCO has been shown to have various biochemical and physiological effects, including the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, the promotion of anti-inflammatory cytokines such as IL-10, and the modulation of immune cell function. DMBCO has also been reported to have analgesic effects in animal models of pain.

Advantages and Limitations for Lab Experiments

One of the major advantages of DMBCO is its selectivity for the CB2 receptor, which makes it a useful tool for studying the role of CB2 in various physiological and pathological processes. However, one of the limitations of DMBCO is its relatively low potency compared to other CB2 agonists, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on DMBCO, including the development of more potent CB2 agonists based on its structure, the investigation of its potential therapeutic applications in various inflammatory and autoimmune diseases, and the elucidation of its mechanism of action at the molecular level. Additionally, the potential use of DMBCO as a tool for studying the role of CB2 in cancer and neurodegenerative diseases warrants further investigation.

Synthesis Methods

DMBCO can be synthesized by various methods, including the reaction of 2,3-dimethylbenzoic acid with N-(4-chlorobenzyl)-4-morpholinecarboxamide in the presence of a catalyst. The resulting product is then subjected to a series of chemical reactions to obtain DMBCO.

Scientific Research Applications

DMBCO has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has been found to be a potent ligand for the cannabinoid receptor type 2 (CB2), which is involved in various physiological and pathological processes. DMBCO has also been reported to have anti-inflammatory, analgesic, and neuroprotective effects.